Cas no 121730-43-6 (Tetrapentacontanoic acid)

• Product Name: Tetrapentacontanoic acid
• CAS No: 121730-43-6
• MF: C₅₄H₁₀₈O₂
• MW: 789.434138298035
• CID: 3688312
• PubChem ID: 85595659
• Update Time: 2025-04-22

Tetrapentacontanoic acid Chemical and Physical Properties

Names and Identifiers

• Tetrapentacontanoic acid
• 121730-43-6
• DTXSID101313338

• Inchi： 1S/C54H108O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54(55)56/h2-53H2,1H3,(H,55,56)
• InChI Key： XLXKAIURYILECP-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 788.83493268Da
• Monoisotopic Mass: 788.83493268Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 56
• Rotatable Bond Count: 52
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 26.9
• Topological Polar Surface Area: 37.3Ų